molecular formula C16H22BrClO2 B8623836 6-Bromo-6-(2-chlorophenyl)-2,2-dimethylhexanoic acid ethyl ester

6-Bromo-6-(2-chlorophenyl)-2,2-dimethylhexanoic acid ethyl ester

Cat. No.: B8623836
M. Wt: 361.7 g/mol
InChI Key: LMVYRFUKWFAYJC-UHFFFAOYSA-N
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Description

6-Bromo-6-(2-chlorophenyl)-2,2-dimethylhexanoic acid ethyl ester is a useful research compound. Its molecular formula is C16H22BrClO2 and its molecular weight is 361.7 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H22BrClO2

Molecular Weight

361.7 g/mol

IUPAC Name

ethyl 6-bromo-6-(2-chlorophenyl)-2,2-dimethylhexanoate

InChI

InChI=1S/C16H22BrClO2/c1-4-20-15(19)16(2,3)11-7-9-13(17)12-8-5-6-10-14(12)18/h5-6,8,10,13H,4,7,9,11H2,1-3H3

InChI Key

LMVYRFUKWFAYJC-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C)(C)CCCC(C1=CC=CC=C1Cl)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

6-(2-Chlorophenyl)-2,2-dimethylhex-5-enoic acid ethyl ester (15 g, 53.6 mmol) was dissolved in glacial acetic acid (150 mL). The solution was cooled in an ice-bath (ca. 15° C.) while dry hydrogen bromide was passed into the solution for 8 h. The reaction mixture was poured into ice-water (250 mL) and extracted with ethyl acetate (3×100 mL). The combined organic extracts were washed with saturated NaHCO3 solution (100 mL), dried over Na2SO4, and concentrated under reduced pressure. The crude product (18 g) was purified by column chromatography (silica gel, ethyl acetate/heptane=1/20 to 1/10) to provide 6-bromo-6-(2-chlorophenyl)-2,2-dimethylhexanoic acid ethyl ester (15.5 g, 80.14%) as a yellow oil. 1H NMR (Field: 300 MHz, Solvent: CDCl3/TMS) δ (ppm): 7.58 (d, 1H, J=7.8 Hz), 7.34 (t, 1H, J=7.8 Hz), 7.27 (d, 1H, J=7.2 Hz), 7.21 (t, 1H, J=7.2 Hz), 5.45 (t, 1H, J=8.1 Hz), 4.09 (q, 2H, J=6.9 Hz), 2.19 (m, 2H), 1.55 (m, 2H), 1.24 (t, 3H, J=6.9 Hz), 1.14 (s, 6H). 13C NMR (Field: 75 MHz, Solvent: CDCl3/TMS) δ (ppm): 177.45, 139.25, 132.64, 129.64, 129.27, 128.75, 127.43, 60.36, 49.97, 42.17, 39.84, 39.51, 25.41, 25.20, 23.67, 14.43. MS (GC-CI): Calculated for C16H22BrClO2 (MH)+: 361.0564. found 361.0547.
Name
6-(2-Chlorophenyl)-2,2-dimethylhex-5-enoic acid ethyl ester
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
250 mL
Type
reactant
Reaction Step Three

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